2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide
• InChI: InChI=1S/C18H17FN4O4/c19-13-1-5-15(6-2-13)21-9-11-22(12-10-21)18(25)17(24)20-14-3-7-16(8-4-14)23(26)27/h1-8H,9-12H2,(H,20,24)
• InChI Key: AUXGMGJMFCJABT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17FN4O4
• Molecular Weight: 372.3 g/mol
• CAS No.: 899743-68-1

Description

2-[4-(4-Fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide is a synthetic compound featuring a piperazine core substituted with a 4-fluorophenyl group at the 4-position. The piperazine ring is connected via an oxoacetamide linker to a 4-nitrophenyl group. The compound’s design aligns with strategies for modulating pharmacokinetic properties, including solubility and metabolic stability, through balanced lipophilic (fluorophenyl) and polar (nitrophenyl, acetamide) features .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide typically involves multiple steps, starting with the formation of the piperazine ring. The fluorophenyl group is introduced through a nucleophilic substitution reaction, followed by the addition of the nitrophenyl group. The final step involves the formation of the oxoacetamide group through a condensation reaction.

Industrial Production Methods: In an industrial setting, the synthesis of this compound is scaled up using reactors that allow for precise control of reaction conditions, such as temperature, pressure, and pH. Catalysts may be employed to enhance the reaction rates and yields. Purification steps, including recrystallization and chromatography, are used to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide are used.

• Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

• Substitution: Nucleophiles such as amines or alcohols can be used to replace functional groups.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of amines or alcohols.

• Substitution: Formation of derivatives with different substituents on the piperazine ring.

Scientific Research Applications

• Chemistry: It serves as a building block for the synthesis of more complex molecules.

• Biology: It has been investigated for its biological activity, including potential antimicrobial and anticancer properties.

• Medicine: Research is ongoing to explore its use as a therapeutic agent, particularly in the treatment of diseases involving the central nervous system.

• Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Selected Compounds

Compound Name	Piperazine Substituent	Acetamide Substituent	Melting Point (°C)	Molecular Weight (g/mol)	Key Features
Target Compound	4-Fluorophenyl	4-Nitrophenyl	Not reported	384.34 (calc.)	Nitro group enhances polarity; fluorine improves bioavailability
2-[4-(4-Fluorophenyl)piperazin-1-yl]-N-(4-(p-tolyl)thiazol-2-yl)acetamide (15)	4-Fluorophenyl	Thiazol-2-yl (p-tolyl)	269–270	410.51	Thiazole introduces aromaticity; methyl group increases lipophilicity
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide	3-Chlorophenyl	4-Fluorophenyl	Not reported	347.81	Chlorine vs. fluorine alters steric/electronic effects; reduced polarity
CDD-823953	4-Benzylpiperazin-1-yl	2-Benzoyl-4-nitrophenyl	Not reported	Not reported	Benzyl group enhances lipophilicity; nitro group retained
3-{2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxo-ethyl}-5-phenyl-oxazolidine-2,4-dione (16)	4-Fluorophenyl	Oxazolidinedione-phenyl	97–99	Not reported	Oxazolidinedione adds hydrogen-bonding capacity; potential for dual-target activity

Substituent Effects on Physicochemical Properties

Piperazine Substituents: 4-Fluorophenyl (Target Compound): The fluorine atom’s small size and electronegativity optimize interactions with hydrophobic pockets in enzymes (e.g., MMPs) while minimizing metabolic oxidation .

Thiazol-2-yl (Compound 15): The thiazole ring contributes to π-π stacking interactions, beneficial for binding to aromatic residues in enzyme active sites . Oxazolidinedione (Compound 16): The dione moiety introduces hydrogen-bond acceptors, favoring interactions with polar residues (e.g., in bacterial targets like Mycobacterium tuberculosis enzymes) .

Biological Activity

The compound 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide (CAS No. 329778-01-0) is a synthetic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{19}FN_{4}O_{3}$, with a molecular weight of approximately 358.37 g/mol. The structure features a piperazine ring substituted with a fluorophenyl group and a nitrophenyl moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C18H19FN4O3
Molecular Weight	358.37 g/mol
CAS Number	329778-01-0
Chemical Structure	Chemical Structure

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, highlighting its potential as an inhibitor in different enzymatic pathways and its cytotoxic effects against certain cancer cell lines.

Enzyme Inhibition

Research indicates that compounds structurally related to 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide exhibit significant inhibitory effects on enzymes such as tyrosinase, which is involved in melanin synthesis. For instance, derivatives of piperazine have shown competitive inhibition against tyrosinase with IC50 values in the low micromolar range, suggesting that modifications to the piperazine structure can enhance inhibitory potency .

Anticancer Activity

In vitro studies have demonstrated that this compound exhibits cytotoxicity against various cancer cell lines. The mechanism appears to involve the induction of apoptosis and cell cycle arrest. For example, a study reported that related piperazine derivatives induced significant apoptosis in B16F10 melanoma cells, highlighting their potential as anticancer agents .

Case Studies

• Tyrosinase Inhibition : A study evaluated several piperazine derivatives for their inhibitory effects on Agaricus bisporus tyrosinase. The results indicated that certain derivatives had IC50 values ranging from 1 to 40 μM, with structural modifications leading to enhanced enzyme affinity .
• Cytotoxicity in Cancer Cells : Another investigation focused on the cytotoxic effects of piperazine derivatives on human cancer cell lines. The compounds were shown to significantly reduce cell viability through mechanisms involving apoptosis and necrosis .

Structure-Activity Relationship (SAR)

The biological activity of 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-nitrophenyl)-2-oxoacetamide can be influenced by various structural modifications:

• Fluorine Substitution : The presence of fluorine in the phenyl ring enhances lipophilicity and possibly increases membrane permeability.
• Nitrophenyl Group : This group may play a role in electron-withdrawing effects, which can stabilize reactive intermediates during enzyme interactions.